Cas no 1797889-50-9 (2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide
• CAS No: 1797889-50-9
• MF: C₂₀H₂₃FN₂O₂
• MW: 342.407228708267
• CID: 6343723
• PubChem ID: 71809762
• Update Time: 2025-10-19

2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide
• 2-(4-FLUOROPHENYL)-N-[4-(3-METHOXYPIPERIDIN-1-YL)PHENYL]ACETAMIDE
• 2-(4-fluorophenyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)acetamide
• AKOS024565359
• F6443-0039
• 1797889-50-9

• Inchi： 1S/C20H23FN2O2/c1-25-19-3-2-12-23(14-19)18-10-8-17(9-11-18)22-20(24)13-15-4-6-16(21)7-5-15/h4-11,19H,2-3,12-14H2,1H3,(H,22,24)
• InChI Key： XPIYRRCVWHBYQV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NC1C=CC(=CC=1)N1CCCC(C1)OC)=O

Computed Properties

• Exact Mass: 342.17435614g/mol
• Monoisotopic Mass: 342.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide

Introduction to 2-(4-Fluorophenyl)-N-4-(3-Methoxypiperidin-1-yl)phenylacetamide (CAS No. 1797889-50-9)

2-(4-Fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide, with the CAS number 1797889-50-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and is characterized by its unique structural features, including a fluorinated phenyl group and a methoxypiperidine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The synthesis of 2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide involves several steps, including the formation of the fluorinated phenyl ring and the methoxypiperidine moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it an attractive candidate for further preclinical and clinical studies. The compound's synthetic route typically involves the coupling of 4-fluorophenylacetic acid with 4-(3-methoxypiperidin-1-yl)aniline, followed by optimization of reaction conditions to enhance product yield and reduce impurities.

In terms of its physicochemical properties, 2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide exhibits excellent solubility in organic solvents such as DMSO and ethanol. Its molecular weight is approximately 367.4 g/mol, and it has a melting point in the range of 120-125°C. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

The biological activity of 2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide has been extensively studied in both in vitro and in vivo models. Research has shown that this compound possesses potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In addition, preclinical studies have demonstrated its efficacy in inhibiting tumor growth and metastasis in various cancer models, particularly in breast cancer and lung cancer.

The mechanism of action of 2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide is multifaceted. It has been shown to modulate several key signaling pathways involved in inflammation and cell survival. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the inflammatory response. Additionally, it can activate peroxisome proliferator-activated receptor gamma (PPARγ), which is known to have anti-inflammatory and anti-tumor properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for further phase II and III trials to assess its therapeutic potential in specific patient populations.

In conclusion, 2-(4-fluorophenyl)-N-4-(3-methoxypiperidin-1-yl)phenylacetamide (CAS No. 1797889-50-9) represents a promising new molecule with a wide range of potential applications in medicine. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As more data from clinical trials become available, it is expected that this compound will play an increasingly important role in the treatment of various diseases, particularly those involving inflammation and cancer.